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Technical Monograph: Feudomycin A
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Executive Summary
Feudomycin A Hydrochloride is a bioactive anthracycline antibiotic originally isolated from a

mutant strain of Streptomyces coeruleorubidus. Structurally related to daunorubicin, it is

characterized by the presence of an ethyl group at the C-9 position of the aglycone moiety,

distinguishing it from the C-9 acetyl group found in daunorubicin. This modification imparts

unique physicochemical properties and alters its interaction profile with cellular targets.

This guide provides a comprehensive technical workflow for the production, isolation, and

characterization of Feudomycin A, designed for researchers in natural product chemistry and

drug discovery.
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Original Discovery: Feudomycin A was first reported in 1981 by Oki et al. (Sanraku-Ocean Co.,

Ltd.) during a screening program for new anthracycline analogs. The compound was identified

in the fermentation broth of a mutant strain derived from Streptomyces coeruleorubidus, a

known producer of daunorubicin-related metabolites.

Taxonomy & Strain:

Producing Organism:Streptomyces coeruleorubidus[1]

Specific Strain: Mutant strain ME130-A4 (derived from parent strain ME130).

Metabolic Context: The strain is blocked in the normal daunorubicin biosynthetic pathway,

leading to the accumulation of "shunt" metabolites like Feudomycins A and B.

Fermentation Protocol
The production of Feudomycin A requires precise control over nutrient availability to favor the

accumulation of the specific analog over other anthracyclines.

3.1. Culture Media Composition
Note: All components should be sterilized at 121°C for 20 minutes unless otherwise noted.

Seed Medium (Inoculum Preparation):

Soluble Starch: 2.0%

Glucose: 1.0%

Soybean Meal: 1.0%

Yeast Extract: 1.0%

CaCO₃: 0.2%

pH: Adjusted to 7.0 prior to sterilization.

Production Medium (Fermentation):
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Component Concentration (g/L) Function

Glucose 30.0 Carbon source (Rapid)

Corn Starch 20.0 Carbon source (Sustained)

Soybean Meal 15.0 Nitrogen source (Complex)

Yeast Extract 2.0 Growth factors/Vitamins

NaCl 1.0 Osmotic balance

CaCO₃ 3.0 pH buffer

MgSO₄·7H₂O 0.5 Cofactor source

| Trace Elements | 1 mL/L | (Fe, Zn, Mn, Cu salts) |

3.2. Process Parameters[2][3]
Inoculation: 5% (v/v) from vegetative seed culture (48 hours old).

Temperature: 28°C ± 1°C.[4]

Agitation: 200–250 RPM (Rotary shaker) or stirred tank with aeration (1 vvm).

Duration: 96–120 hours.

Harvest Criterion: Maximal pigment production (deep red color) and pH rise to ~7.8.

Isolation and Purification Workflow
The isolation of Feudomycin A leverages its lipophilic nature at neutral/basic pH and its

solubility in organic solvents. The following protocol outlines the extraction from fermentation

broth.

4.1. Isolation Logic
Extraction: Anthracyclines are glycosides.[1] To prevent acid hydrolysis of the glycosidic

bond, extraction is performed at neutral or slightly basic pH (7.5–8.0).
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Partitioning: The aglycone and glycoside mixture is separated from polar impurities using

chloroform or ethyl acetate.

Purification: Silica gel chromatography separates Feudomycin A from co-metabolites

(Feudomycin B, Daunorubicin) based on polarity.

4.2. Workflow Diagram
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Caption: Step-by-step isolation workflow from fermentation broth to purified hydrochloride salt.
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Physicochemical Characterization
Upon isolation, Feudomycin A Hydrochloride is characterized as a red amorphous powder.[1]

The following data validates the structural identity.

5.1. Key Properties Table[2][4]
Property Specification Notes

Chemical Name Feudomycin A Hydrochloride

CAS Number 65360-28-3

Molecular Formula C₂₇H₃₁NO₉[4][5][6][7] · HCl

Molecular Weight 549.99 g/mol Free base: 513.54

Appearance Red Amorphous Powder Hygroscopic

Solubility
Soluble: MeOH, DMSO,

WaterInsoluble: Hexane, Ether

UV

(MeOH)
233, 253, 290, 480, 495 nm

Characteristic anthraquinone

chromophore

Melting Point 148–150°C (dec.)

5.2. Structural Elucidation (NMR & MS)
Mass Spectrometry: ESI-MS typically shows

at m/z 514.2.

¹H-NMR (Diagnostic Signals):

Aglycone: Aromatic protons at

7.0–8.0 ppm (H-1, H-2, H-3).

C-9 Side Chain: Triplet/Multiplet at

~0.9–1.0 ppm corresponding to the terminal methyl of the ethyl group (distinct from the
singlet acetyl methyl in daunorubicin).
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Sugar Moiety: Anomeric proton doublet at

~5.5 ppm.

Biological Activity & Mechanism
Feudomycin A exhibits potent biological activity, primarily driven by its ability to interact with

nucleic acids.

Mechanism of Action:

Intercalation: The planar anthraquinone ring intercalates between DNA base pairs.

Topoisomerase Inhibition: Stabilizes the DNA-Topoisomerase II complex, preventing DNA

religation and causing double-strand breaks.

ROS Generation: The quinone moiety can undergo redox cycling, generating reactive

oxygen species that damage cellular components.

Spectrum:

Antitumor: Active against L1210 leukemia cells (IC₅₀ values comparable to daunorubicin).

Antibacterial: Active against Gram-positive bacteria (Staphylococcus aureus, Bacillus

subtilis), but generally inactive against Gram-negatives due to permeability barriers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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